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Compound Name: trans-4-Cyclohexyl-L-proline
CAS No.: 103201-78-1
Cat. No.: B011981
Get Quote
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Trans-4-Cyclohexyl-L-proline is a non-proteinogenic amino acid derivative that has garnered
significant attention in the fields of medicinal chemistry and organic synthesis. Its unique
structure, which incorporates a bulky, lipophilic cyclohexyl group onto the proline scaffold,
imparts valuable properties that enhance the stability, bioavailability, and binding affinity of
molecules into which it is incorporated.[1] This guide, intended for researchers, scientists, and
drug development professionals, provides a comprehensive overview of the core chemical
properties, synthesis, and critical applications of this versatile compound, with a particular focus
on its role as a key pharmaceutical intermediate and an organocatalyst. Its most prominent
application is as a crucial precursor in the synthesis of Fosinopril, a potent angiotensin-
converting enzyme (ACE) inhibitor used to treat hypertension and heart failure.[2][3][4][5] The
presence of the cyclohexyl substituent is critical, rendering Fosinopril approximately ten times
more potent than its unsubstituted analogue.[3]

Physicochemical and Structural Properties

The identity and purity of a chemical compound are defined by its fundamental properties.
Trans-4-Cyclohexyl-L-proline is a white to off-white solid at room temperature.[6] Its key
identifiers and physicochemical characteristics are summarized below.
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Core Chemical Structure

The structure features a pyrrolidine ring characteristic of proline, with a carboxylic acid at the 2-
position and a cyclohexyl group at the 4-position. The trans stereochemistry indicates that the
cyclohexyl group and the carboxylic acid group are on opposite sides of the pyrrolidine ring
plane.
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Caption: Simplified workflow for the synthesis of trans-4-Cyclohexyl-L-proline.

Key Applications in Research and Development
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Pharmaceutical Intermediate for ACE Inhibitors

The primary industrial application of trans-4-Cyclohexyl-L-proline is as an advanced
intermediate in the synthesis of Fosinopril. [2][3][5]Fosinopril is a prodrug that is metabolized in
the body to its active form, fosinoprilat, a potent inhibitor of the Angiotensin-Converting Enzyme
(ACE). [3]The rigid and lipophilic cyclohexyl moiety is crucial for the drug's high potency, as it
enhances binding to the active site of the enzyme. [1][3]The stereospecific synthesis of this
proline derivative is therefore a cornerstone of the entire Fosinopril manufacturing process.

Organocatalysis

Proline and its derivatives are celebrated as powerful organocatalysts, capable of catalyzing a
wide range of asymmetric reactions. [7][8]Trans-4-Cyclohexyl-L-proline fits within this class of
catalysts. Its bifunctional nature, possessing both a secondary amine (a Lewis base) and a
carboxylic acid (a Brgnsted acid), enables it to activate substrates through the formation of
nucleophilic enamine or electrophilic iminium ion intermediates. [7] The bulky cyclohexyl group
plays a critical role in stereocontrol. It creates a well-defined chiral environment around the
catalytic center, effectively shielding one face of the reactive intermediate and directing the
incoming reactant to the opposite face. This steric hindrance is key to achieving high
enantioselectivity in reactions such as aldol condensations, Mannich reactions, and Michael
additions. [7][8]
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Caption: Generalized enamine catalytic cycle using a proline-type catalyst.

Peptidomimetics and Peptide-Based Drugs
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Beyond Fosinopril, the unique conformational constraints imposed by the 4-substituted proline
ring make it a valuable building block in the design of peptidomimetics. [1]Incorporating trans-
4-Cyclohexyl-L-proline into a peptide sequence can:

o Enhance Proteolytic Stability: The unnatural structure can prevent recognition by proteases,
increasing the peptide's half-life in vivo.

e Improve Cell Permeability: The lipophilic cyclohexyl group can increase the overall
lipophilicity of the peptide, potentially aiding its transport across cell membranes.

» Induce Specific Conformations: The rigid ring system restricts the flexibility of the peptide
backbone, locking it into a specific bioactive conformation that can lead to higher receptor
affinity and selectivity. [1]

Analytical and Quality Control Methods

Ensuring the purity and correct stereochemistry of trans-4-Cyclohexyl-L-proline is essential.
A suite of analytical techniques is employed for its characterization and for monitoring the
progress of its synthesis. [2][3][9]* Chromatography: High-Performance Liquid Chromatography
(HPLC) is used for quantitative purity analysis and separation of stereoisomers. Thin-Layer
Chromatography (TLC) is a rapid, qualitative method for monitoring reaction progress. [3][9]*
Spectroscopy: Nuclear Magnetic Resonance (*H-NMR and 3C-NMR) spectroscopy is used to
confirm the molecular structure and the trans stereochemistry. Infrared (IR) spectroscopy helps
identify key functional groups. Mass Spectrometry (MS) is used to confirm the molecular
weight. [2][3]* Optical Rotation: Measurement of the specific rotation ([a]D) is a critical test to
confirm the enantiomeric purity of the final product. [2][3]

Safety and Handling

As with any laboratory chemical, proper handling of trans-4-Cyclohexyl-L-proline is
imperative. It is intended for professional research and industrial use only. [10][11]

GHS Hazard Information

The compound is classified with the following hazards according to the Globally Harmonized
System (GHS). [12][13]
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Hazard Code Description Class

. Acute toxicity, oral
H302 Harmful if swallowed .
[Warning]

May cause an allergic skin o _ _
H317 ) Sensitization, Skin [Warning]
reaction

| H361 | Suspected of damaging fertility or the unborn child | Reproductive toxicity [Warning] |

Users should consult the full Safety Data Sheet (SDS) before handling, and use appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. [11][14]
[15][16]Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

Trans-4-Cyclohexyl-L-proline stands out as a high-value, specialized amino acid derivative.
Its utility is firmly established in the pharmaceutical industry as an indispensable precursor to
the ACE inhibitor Fosinopril. Furthermore, its structural features—a chiral scaffold, bifunctional
catalytic groups, and a sterically demanding substituent—make it a promising candidate for the
development of novel organocatalysts and for incorporation into advanced peptidomimetics.
The continued exploration of this compound is likely to yield further innovations in asymmetric
synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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